11-Octadecen-1-ol

• IUPAC Name: (E)-octadec-11-en-1-ol
• InChI: InChI=1S/C18H36O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h7-8,19H,2-6,9-18H2,1H3/b8-7+
• InChI Key: XMLQWXUVTXCDDL-BQYQJAHWSA-N
• Canonical SMILES: CCCCCCC=CCCCCCCCCCCO
• Isomeric SMILES: CCCCCC/C=C/CCCCCCCCCCO
• Molecular Formula: C18H36O
• Molecular Weight: 268.5 g/mol

Description

11-Octadecen-1-ol is a useful research compound. Its molecular formula is C18H36O and its molecular weight is 268.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

Pheromone Research

11-Octadecen-1-ol, also known as (Z)-11-octadecen-1-ol, is extensively studied in the context of insect pheromones. For instance, it has been identified as a major component of the sex attractant pheromone in various insects. In bumblebees (Bombus sonorus, Bombus huntii, and Psithyrus insularis), it is a key compound in the volatile secretion used for marking along flight paths, exhibiting species-specific characteristics (Bergström, Bergman, Appelgren, & Schmidt, 1996). Additionally, it is part of the sex attractant for the Western Lawn Moth, Tehama bonifatella, where it is used in combination with other compounds to attract males (McDonough, Kamm, George, Smithhisler, & Voerman, 1982).

Lipid Chemistry and Bioactivity

This compound and its derivatives are also explored in lipid chemistry and bioactivity studies. For example, its role in the bioconversion of vaccenic acid to conjugated linoleic acid in humans has been examined, highlighting its significance in dietary fatty acid metabolism (Turpeinen, Mutanen, Aro, Salminen, Basu, Palmquist, & Griinari, 2002). Additionally, research on oleamide, a derivative of this compound, shows its potential as a sleep-inducing lipid and its effects on sleep and related physiological parameters in rats (Huitrón-Reséndiz, Gombart, Cravatt, & Henriksen, 2001).

Material Science and Nanotechnology

In material science and nanotechnology, this compound is explored for its potential in creating nanocrystals. Research on the synthesis of Ag-In-Zn-S quaternary nanocrystals, where this compound is used as a part of the solvent system, highlights its role in influencing the chemical composition and properties of the nanocrystals (Bujak, Wróbel, Penkala, Kotwica, Kmita, Gajewska, Ostrowski, Kowalik, & Pron, 2019).

Therapeutic Potential

This compound and its derivatives are also being investigated for their therapeutic potential. For example, modifications of the fatty acyl chain of olvanil, a derivative, have been studied for creating ultra-potent analogs with potential therapeutic applications in pain management (Appendino, De Petrocellis, Trevisani, Minassi, Daddario, Moriello, Gazzieri, Ligresti, Campi, Fontana, Pinna, Geppetti, & Di Marzo, 2005).

Enzymatic and Chemical Synthesis

Studies also focus on the enzymatic and chemical synthesis of various derivatives of this compound. These syntheses are crucial for understanding its chemical properties and potential applications in various fields, including pharmaceuticals and biochemistry. For example, research on the enzymatic interconversion of oleic acid and 10-hydroxyoctadecanoic acid, related to this compound, highlights the substrate specificity and reaction pathways of enzymes involved (Mortimer & Niehaus, 1974).